9-(2,4-dimethoxyphenyl)-2-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(2,4-dimethoxyphenyl)-2-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C22H21N5O5/c1-4-32-13-7-5-12(6-8-13)20-24-17(19(23)28)18-21(26-20)27(22(29)25-18)15-10-9-14(30-2)11-16(15)31-3/h5-11H,4H2,1-3H3,(H2,23,28)(H,25,29)
• InChI Key: TWJFBNKHXHICEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=C(C=C(C=C4)OC)OC)C(=O)N
• Molecular Formula: C22H21N5O5
• Molecular Weight: 435.4 g/mol

Description

9-(2,4-dimethoxyphenyl)-2-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C22H21N5O5 and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications

Electrochromic Properties and Thermal Stability

A study on novel aromatic polyamides incorporating similar structural motifs highlights their strong UV-vis absorption and excellent thermal stability. These compounds exhibit reversible oxidation redox couples and maintain electrochromic performance over numerous cycles, suggesting their utility in electrochromic devices and materials with high thermal requirements (Chang & Liou, 2008).

Antiviral Activity

Research on purine derivatives, particularly focusing on their antiviral applications, has shown that certain modifications can lead to potent activity against herpesviruses and retroviruses. This indicates a potential area for developing antiviral agents using structurally related compounds (Duckworth, Harnden, Perkins, & Planterose, 1991).

Anti-inflammatory and Analgesic Properties

Compounds synthesized from similar chemical structures have been evaluated for their anti-inflammatory and analgesic activities. Some derivatives have shown significant COX-2 inhibitory activity, suggesting a potential pathway for developing new anti-inflammatory and analgesic drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Enhancement of Polymer Performance

Incorporation of specific structural units into aromatic polyamides has been shown to enhance redox stability and electrochromic performance. These findings suggest that the compound could potentially be used to improve the properties of polymeric materials for various applications, including flexible electronics (Wang & Hsiao, 2014).